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Compound of Interest

Compound Name: RADS51 Inhibitor BO2

Cat. No.: B1666522

Ensuring the safe and compliant disposal of laboratory chemicals is paramount for the safety of
personnel and the protection of the environment. This guide provides detailed procedures for
the proper disposal of RAD51 Inhibitor B02, a small molecule inhibitor of the human RAD51
protein.

Hazard Identification and Personal Protective Equipment
(PPE)

Before handling RAD51 Inhibitor B02 for disposal, it is crucial to be aware of its potential
hazards and to use appropriate personal protective equipment.

Hazard Summary:

Hazard Statement GHS Classification
Harmful if swallowed Acute toxicity, oral (Category 4)[1]
Causes skin irritation Skin corrosion/irritation (Category 2)[1]

Serious eye damage/eye irritation (Category 2A)

[1]

Causes serious eye irritation

] o Specific target organ toxicity, single exposure;
May cause respiratory irritation ) S
Respiratory tract irritation (Category 3)[1]
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Recommended Personal Protective Equipment (PPE):[1]

Hand Protection: Wear protective gloves.

Eye/Face Protection: Use safety goggles with side-shields.

Skin and Body Protection: Wear impervious clothing.

Respiratory Protection: Use a suitable respirator.

Waste Segregation and Containerization

Proper segregation and containment of chemical waste are critical to prevent accidental
reactions and ensure compliant disposal.

Step-by-Step Procedure:

e Do Not Dispose in General Trash or Down the Drain: RAD51 Inhibitor B02 should never be
disposed of in the regular trash or poured down the sink.[2][3]

o Segregate Waste Streams: Collect waste containing RAD51 Inhibitor B02 separately from
other chemical waste streams to avoid incompatible mixtures.[2][3][4][5]

o Use Appropriate Waste Containers:
o Utilize a dedicated, properly labeled hazardous waste container.[2][6]
o The container must be compatible with the chemical and any solvents used.[3]

o Ensure the container has a secure, leak-proof lid and is kept closed except when adding
waste.[2][3]

e Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name:
"RAD51 Inhibitor B02".[2]

o Include the concentration and the solvent if it is in a solution.
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o Indicate the date when the waste was first added to the container.

Disposal of Contaminated Materials

Any materials that come into contact with RAD51 Inhibitor B02 must be treated as hazardous
waste.

o Sharps: Needles, syringes, and razor blades contaminated with BO2 should be placed in an
approved sharps container and disposed of as hazardous waste.[6]

o Labware and Debris: Gloves, pipette tips, and other disposable lab supplies contaminated
with BO2 should be collected in a designated, lined hazardous waste container.[6]

o Empty Containers: Containers that held pure RAD51 Inhibitor B02 should be managed as
hazardous waste and not be treated as regular empty containers.[6]

Storage and Final Disposal

Proper temporary storage and handover for final disposal are the concluding steps in the waste
management process.

o Storage: Store the hazardous waste container in a designated and well-ventilated satellite
accumulation area within the laboratory.[3][4][6]

e Secondary Containment: Use secondary containment, such as a tray, to capture any
potential leaks from the primary waste container.[2][4]

» Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal company to arrange for the collection of
the waste.[2][6]

Experimental Workflow for Disposal
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Workflow for the proper disposal of RAD51 Inhibitor B02.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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